Cas no 2158937-40-5 (2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid)

2-(3-{(Benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid is a specialized intermediate in organic synthesis, particularly valuable for peptide and pharmaceutical research. Its structure incorporates both benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc) protecting groups, enabling selective deprotection strategies for complex molecule assembly. The 5-methylpiperidin-3-yl backbone enhances steric control, while the acetic acid moiety provides functional versatility for further derivatization. This compound is particularly useful in medicinal chemistry for constructing constrained peptidomimetics or as a scaffold for bioactive molecule development. Its dual-protected amine functionality ensures compatibility with multi-step synthetic routes, making it a practical choice for researchers requiring precise control over reaction sequences.
2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid structure
2158937-40-5 structure
Product Name:2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid
CAS No:2158937-40-5
MF:C21H30N2O6
MW:406.472706317902
CID:6298923
PubChem ID:165520675
Update Time:2025-06-08

2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid
    • 2158937-40-5
    • 2-(3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]-5-methylpiperidin-3-yl)acetic acid
    • EN300-1287718
    • Inchi: 1S/C21H30N2O6/c1-15-10-21(11-17(24)25,14-23(12-15)19(27)29-20(2,3)4)22-18(26)28-13-16-8-6-5-7-9-16/h5-9,15H,10-14H2,1-4H3,(H,22,26)(H,24,25)
    • InChI Key: XNMTYFRBABWYHM-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C)CC(CC(=O)O)(C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 406.21038668g/mol
  • Monoisotopic Mass: 406.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 105Ų

2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid Related Literature

Additional information on 2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid

Recent Advances in the Study of 2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid (CAS: 2158937-40-5)

The compound 2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid (CAS: 2158937-40-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex piperidine scaffold and multiple protective groups, serves as a critical intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of enzymatic activity.

One of the key findings from recent research is the role of this compound in the synthesis of peptide-based therapeutics. The presence of both benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc) protective groups allows for selective deprotection, enabling the precise construction of complex molecular architectures. Researchers have successfully utilized this intermediate in the synthesis of inhibitors targeting enzymes such as HIV-1 protease and hepatitis C virus NS3/4A protease, highlighting its versatility in medicinal chemistry.

In addition to its synthetic utility, studies have also investigated the physicochemical properties of 2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability under various conditions. These analyses have provided valuable insights into the compound's behavior in solution, which is crucial for optimizing its use in pharmaceutical formulations.

Another area of interest is the compound's potential as a scaffold for the development of new antimicrobial agents. Recent in vitro studies have demonstrated that derivatives of this molecule exhibit promising activity against a range of bacterial and fungal pathogens. The ability to modify the piperidine core and the pendant acetic acid moiety offers a high degree of structural diversity, making it an attractive candidate for the design of next-generation antibiotics.

Despite these advancements, challenges remain in the large-scale production and purification of 2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid. Researchers are actively exploring innovative synthetic routes and purification techniques to address these issues. For instance, recent work has focused on the use of continuous flow chemistry to improve yield and reduce waste, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, the compound 2-(3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-5-methylpiperidin-3-yl)acetic acid (CAS: 2158937-40-5) represents a valuable tool in the toolkit of medicinal chemists. Its unique structural features and demonstrated applications in drug discovery underscore its importance in the field. Future research will likely focus on expanding its utility, optimizing synthetic methodologies, and exploring its potential in new therapeutic areas.

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